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Compound of Interest

Compound Name: Lithium dichromate

Cat. No.: B084804

For Researchers, Scientists, and Drug Development Professionals

In the realm of inorganic chemistry and its applications in research and development, the
choice between reagents with similar functionalities can significantly impact experimental
outcomes. Lithium dichromate (Li2Cr207) and sodium dichromate (Naz2Cr207) are two such
compounds, both powerful oxidizing agents widely utilized in organic synthesis and various
industrial processes. While their chemical reactivity stems from the common dichromate anion
(Cr20727), the difference in their alkali metal cation—Ilithium versus sodium—imparts distinct
physical and chemical properties. This guide provides a comprehensive comparison of the
solubility and reactivity of lithium dichromate and sodium dichromate, supported by
experimental data and standardized protocols to aid in the selection of the most appropriate
reagent for specific research applications.

Core Properties at a Glance
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Lithium Dichromate Sodium Dichromate
Property .
(Li2Cr207) (NazCr207)
261.97 g/mol (anhydrous),
Molar Mass 229.88 g/mol )
298.00 g/mol (dihydrate)[1]
Yellow-red hygroscopic Red to reddish-orange
Appearance _ _
crystals[2][3] crystalline solid[1][4]
Hygroscopicity Hygroscopic[5][6] Hygroscopic[1][7]

Solubility: A Key Differentiator

A primary distinction between lithium dichromate and sodium dichromate lies in their solubility
in water. While both are considered water-soluble, their solubility profiles at various
temperatures differ significantly.

Table 1: Solubility in Water

Lithium Dichromate ( g/100 Sodium Dichromate ( g/100

Temperature (°C) .
g solution) mL water)

~70.6 (as wt%) which is

0 62.36[2] _
approximately 240 g/100mL
20 - 236[1]
25 - 73 (anhydrous)[7], 187[1]
30 65.25[2] -
20 ~77.09 (as wt%) which is
approximately 337 g/100mL[1]
50 ~82.04 (as wt%) which is
approximately 456 g/100mL[1]
80 ~88.39 (as wt%) which is
approximately 760 g/100mL][1]
100 73.55[2] -
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Sodium dichromate generally exhibits exceptionally high solubility in water, a characteristic that
is often advantageous when preparing concentrated solutions for synthesis or other
applications.[8] Lithium dichromate is also very soluble in water.[2]
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Comparison of Dichromate Properties

Comparative Analysis

Hium Dichromate i ichromate

Solubility Solubility
(9/100g solution) Reactivity (9/100mL water) Reactivity
0.8°C: 62.36 - Strong Oxidizer 0°C: ~240 - Strong Oxidizer
30°C: 65.25 - Decomposes at ~187°C 20°C: 236 - Decomposes > 400°C
100°C: 73.55 80°C: ~760

Experimental Workflow: Solubility Determination

1. Prepare Supersaturated Solution
(Excess salt in water)

2. Equilibrate at Constant Temperature
(Stirring)

3. Withdraw Filtered Aliquot

Adjust Temperature

4. Determine Solute Concentration
(e.g., Gravimetrically)

5. Repeat at Different Temperatures

6. Construct Solubility Curve
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comparative Analysis of Lithium Dichromate and
Sodium Dichromate: Solubility and Reactivity]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b084804#differences-in-solubility-and-reactivity-
between-lithium-and-sodium-dichromate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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